(-)-Bafilomycin A1

V-ATPase inhibition Ion transport Epithelial physiology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C35H58O9
Molecular Weight 622.8 g/mol
Cat. No. B15963034
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Technical Parameters


Basic Identity
Product Name(-)-Bafilomycin A1
Molecular FormulaC35H58O9
Molecular Weight622.8 g/mol
Structural Identifiers
InChIInChI=1S/C35H58O9/c1-19(2)32-24(7)27(36)18-35(40,44-32)26(9)31(38)25(8)33-28(41-10)14-12-13-20(3)15-22(5)30(37)23(6)16-21(4)17-29(42-11)34(39)43-33/h12-14,16-17,19,22-28,30-33,36-38,40H,15,18H2,1-11H3/t22?,23?,24?,25?,26?,27?,28?,30?,31?,32?,33?,35-/m1/s1
InChIKeyXDHNQDDQEHDUTM-AWBIQFRSSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(-)-Bafilomycin A1 Core Properties & Procurement


(-)-Bafilomycin A1 is a 16-membered plecomacrolide macrolide antibiotic isolated from Streptomyces species that functions as a potent, reversible inhibitor of vacuolar-type H⁺-ATPases (V-ATPases) [1]. It blocks lysosomal acidification, thereby inhibiting the late stage of autophagy (autophagosome-lysosome fusion) at nanomolar concentrations [2]. Beyond V-ATPase inhibition, bafilomycin A1 uniquely possesses K⁺ ionophoric activity—a property absent in all other principal V-ATPase inhibitors—which causes mitochondrial uncoupling independently of V-ATPase blockade [3]. The compound is a standard tool in autophagy research and is being investigated for cancer, antiviral, and neurodegenerative indications.

Reported to inhibit vacuolar-type H⁺-ATPase at nanomolar concentrations, blocking autophagic flux
Documented K⁺ ionophore activity, uniquely among macrolide V-ATPase inhibitors, affecting mitochondrial function
Tool compound for autophagy, lysosomal pH, and mitochondrial bioenergetics research

Why (-)-Bafilomycin A1 Is Irreplaceable


Although bafilomycin A1, concanamycin A, archazolid A, and apicularen A all inhibit the V-ATPase c-ring, they exhibit distinct binding sites, differential sensitivity to point mutations, and divergent off-target pharmacology [1]. Concanamycin A is generally a more potent enzymatic inhibitor in certain subcellular fractions, yet bafilomycin A1 displays superior functional potency in epithelial transport assays [2]. Critically, bafilomycin A1 is the only macrolide V-ATPase inhibitor with documented K⁺ ionophore activity, which profoundly affects mitochondrial function independently of V-ATPase inhibition [3]. These mechanistic divergences preclude generic substitution; the following quantitative evidence demonstrates that compound selection must be guided by the specific experimental or therapeutic endpoint.

Other V-ATPase inhibitors (e.g., concanamycin A, archazolid A) exhibit distinct binding sites and mutational sensitivity profiles; functional inhibition in intact tissues may not replicate.

Bafilomycin A1 is the only macrolide V-ATPase inhibitor with demonstrated K⁺ ionophore activity; switching compounds removes the mitochondrial uncoupling component from experimental readouts.

Lysosomal inhibitors such as chloroquine activate different stress kinase pathways (ERK/JNK vs. AMPK), altering cell death signaling interpretation despite similar pH neutralization.

Quantitative Evidence vs. Comparators


Epithelial V-ATPase Inhibition vs. Concanamycin A

In a direct head-to-head comparison of short-circuit current (I_sc) inhibition in the outer mantle epithelium of the freshwater bivalve Anodonta cygnea, bafilomycin A1 demonstrated significantly greater functional potency than concanamycin A [1]. Bafilomycin A1 inhibited the electrogenic proton pump with an IC₅₀ of 0.17 µM, whereas concanamycin A required an IC₅₀ of 0.7 µM, yielding a 4.1-fold potency advantage for bafilomycin A1 in this functional assay [1].

Epithelial V-ATPase Inhibition
Head-to-head
Bafilomycin A1 IC₅₀ 0.17 µM vs. Concanamycin A IC₅₀ 0.7 µM (4.1-fold difference)
Reported higher functional inhibition in intact epithelial ion transport
Short-circuit current assay, Anodonta cygnea mantle epithelium
V-ATPase inhibition Ion transport Epithelial physiology

Yeast V-ATPase Potency and Mutant Selectivity vs. Archazolid A

In a direct comparative activity assay using isolated yeast vacuolar membranes from wild-type Saccharomyces cerevisiae strain BMA64-1B, bafilomycin A1 inhibited V-ATPase with an IC₅₀ of 4.7 nM, whereas archazolid A exhibited an IC₅₀ of 6.6 nM, representing a 1.4-fold potency advantage for bafilomycin A1 [1]. Crucially, point mutations in the c-subunit (Vma3p) that dramatically reduce bafilomycin sensitivity (e.g., T32I causing an 8.0-fold IC₅₀ increase to 38.4 nM; Y142N causing a 12-fold increase to 56 nM) have negligible impact on archazolid A sensitivity (T32I: 3.7 nM; Y142N: 0.7 nM), demonstrating that the two inhibitors engage pharmacologically distinct binding determinants on the V₀ c-ring [1].

Yeast V-ATPase & Mutant Sensitivity
Head-to-head
WT IC₅₀: BafA1 4.7 nM, Archazolid A 6.6 nM. T32I mutant: BafA1 38.4 nM (8× increase), Archazolid A 3.7 nM. Y142N: BafA1 56 nM (12×), Archazolid A 0.7 nM.
Mutational resistance profiles differ; archazolid A retains activity where bafilomycin sensitivity is lost
S. cerevisiae BMA64-1B vacuolar membranes; ATPase activity assay
V-ATPase pharmacology Binding site Drug resistance

Unique K⁺ Ionophore Activity

Bafilomycin A1 is the first and currently the only macrolide antibiotic demonstrated to function as a potassium-specific ionophore, transporting K⁺ across biological and artificial lipid membranes as a carrier (not a channel former) [1]. This activity causes mitochondrial swelling, loss of membrane potential, uncoupling of oxidative phosphorylation, and inhibition of maximal respiration at nanomolar concentrations, entirely independent of V-ATPase inhibition [2]. Neither concanamycin A nor archazolid A has been shown to possess ionophoric activity; concanamycin A requires co-administration of a separate ionophore (valinomycin) to achieve K⁺ efflux [3]. The ChEBI ontology formally annotates bafilomycin A1 with the role 'potassium ionophore' (CHEBI:88227) [4].

K⁺ Ionophore Activity
Class-level inference
Carrier-mediated K⁺ transport demonstrated in mitochondria and black lipid membranes; not present in concanamycin A or archazolid A
Unique dual pharmacology for lysosomal-mitochondrial crosstalk studies
Mitochondrial effects independent of V-ATPase inhibition; ChEBI annotation
Potassium ionophore Mitochondrial uncoupling Off-target pharmacology

AMPK-Selective Death Signaling vs. Chloroquine

In a systematic comparative analysis of molecular cytotoxic mechanisms in B16 mouse melanoma cells, bafilomycin A1, chloroquine, and ammonium chloride all caused oxidative stress, mitochondrial depolarization, and caspase-dependent apoptosis [1]. However, the downstream signaling pathways activated by each agent were mechanistically distinct: bafilomycin A1 was the only agent that increased phosphorylation of the energy sensor AMP-activated protein kinase (AMPK), whereas chloroquine and ammonium chloride instead stimulated phosphorylation of extracellular signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK), respectively [1]. Consistent with this divergence, pharmacological inhibition of AMPK potentiated the cytotoxicity of bafilomycin, whereas ERK1/2 and JNK inhibition potentiated the cytotoxicity of chloroquine and ammonium chloride, respectively [1].

AMPK-Selective Death Signaling
Head-to-head
BafA1 increased phospho-AMPK; Chloroquine increased phospho-ERK; NH₄Cl increased phospho-JNK
Distinct stress kinase activation among lysosomal inhibitors; pathway interpretation may shift with compound substitution
B16 mouse melanoma cells, immunoblotting and mRNA quantification
Apoptosis signaling Autophagy-independent cytotoxicity MAPK/AMPK

In Vivo Antiviral Efficacy: Saliphenylhalamide vs. Bafilomycin

In a head-to-head in vivo comparison of V-ATPase inhibitors for the treatment of influenza A virus infection in mice, saliphenylhalamide (SaliPhe), a V-ATPase inhibitor targeting a distinct binding site within the V₀ proton translocation domain, protected 62.5% of mice against lethal challenge at essentially non-toxic concentrations [1]. In contrast, bafilomycin A1 administered at cytotoxic concentrations showed essentially no protection against influenza A virus infection (SaliPhe vs. BafA1: P < 0.001) [1]. In vitro, SaliPhe blocked viral proliferation at concentrations up to 51-fold below its cytotoxic threshold, whereas bafilomycin A1's antiviral and cytotoxic windows overlapped [1].

In Vivo Antiviral Selectivity
Head-to-head
Saliphenylhalamide 62.5% protection vs. BafA1 0% (P
Reported narrow antiviral window in mouse influenza model; supports compound selection for antiviral research
Mouse-adapted influenza A lethal challenge; in vitro GFP reporter assay
Subcellular V-ATPase Sensitivity
Class-level inference
Concanamycin A more potent in Golgi fractions; BafA1 equipotent or more potent in tonoplast fractions
Subcellular V-ATPase populations exhibit differential inhibitor sensitivity; organelle-specific selection may be relevant
Tobacco cell Golgi-enriched and tonoplast membrane fractions
Antiviral therapy Influenza A virus Selectivity index

Subcellular V-ATPase Sensitivity: Golgi vs. Tonoplast

In tobacco (Nicotiana tabacum) cells, the V-ATPase activities in distinct subcellular fractions display differential sensitivity to bafilomycin A1 versus concanamycin A [1]. Both ATP hydrolysis and ATP-dependent proton-pumping activities in Golgi-enriched membrane fractions were more sensitive to concanamycin A than to bafilomycin A1, whereas the V-ATPase activities in tonoplast (vacuolar) fractions were almost equally sensitive to both inhibitors [1]. This subcellular compartment-specific differential sensitivity has been exploited to demonstrate that the V-ATPase population in Golgi-enriched organelles is pharmacologically distinguishable from the tonoplast-associated V-ATPase [1].

Subcellular V-ATPase Sensitivity
Class-level inference
Concanamycin A more potent in Golgi fractions; BafA1 equipotent or more potent in tonoplast fractions
Subcellular V-ATPase populations exhibit differential inhibitor sensitivity; organelle-specific selection may be relevant
Tobacco cell Golgi-enriched and tonoplast membrane fractions
Subcellular pharmacology Golgi acidification V-ATPase isoform selectivity

Optimal Application Scenarios


Epithelial Ion Transport & Proton Pump Studies

For research on V-ATPase-driven electrogenic proton transport in intact epithelial tissues, (-)-bafilomycin A1 is the superior tool compound, offering 4.1-fold greater functional potency (IC₅₀ 0.17 µM) than concanamycin A (IC₅₀ 0.7 µM) in short-circuit current assays [1]. This potency advantage translates to reliable inhibition at lower concentrations, minimizing solvent-related artifacts in sensitive electrophysiological recordings.

Lysosomal pH & Mitochondrial Bioenergetics

Bafilomycin A1 is the only V-ATPase inhibitor that simultaneously blocks lysosomal acidification and uncouples mitochondrial respiration via its K⁺ ionophore activity [2][3]. This dual pharmacology makes it uniquely suited for experiments investigating the intersection of autophagy, lysosomal function, and mitochondrial bioenergetics—a combination no other V-ATPase inhibitor provides. Researchers studying V-ATPase function in isolation should, however, account for the confounding mitochondrial effects.

AMPK-Dependent Cancer Cell Death Signaling

When investigating the role of AMPK signaling in lysosome-dependent cell death, bafilomycin A1 is the specific agent of choice. Unlike chloroquine and ammonium chloride—which signal through ERK and JNK pathways, respectively—bafilomycin A1 uniquely and selectively activates AMPK phosphorylation in B16 melanoma cells [4]. This signaling specificity is essential for studies aimed at dissecting energy-sensor-mediated apoptosis mechanisms in cancer biology.

V-ATPase Mutational Resistance & Binding Site Profiling

Bafilomycin A1 serves as a critical reference compound for mapping V-ATPase inhibitor binding sites. The demonstration that mutations such as T32I and Y142N in the V₀ c-subunit increase bafilomycin A1 IC₅₀ by 8- to 12-fold, while archazolid A retains near-wild-type potency against the same mutants, establishes bafilomycin A1 as the discriminating ligand for probing the plecomacrolide binding pocket [5]. This differential sensitivity profile is indispensable for characterizing novel V-ATPase inhibitors and understanding resistance mechanisms.

Application
Selection Property
Validation Focus
Epithelial proton pump research
Functional V-ATPase inhibition in intact tissue
Verify inhibition potency in tissue-specific ion transport assays
Lysosomal-mitochondrial crosstalk studies
Dual pharmacology (V-ATPase inhibition + K⁺ ionophore activity)
Assess mitochondrial uncoupling contribution in model system
AMPK signaling in lysosomal cell death
AMPK pathway selectivity over ERK/JNK
Confirm AMPK phosphorylation profile in intended cell model
V-ATPase inhibitor binding site mapping
Mutational sensitivity profile of V₀ c-subunit
Assess inhibitor sensitivity in wild-type and mutant V-ATPase preparations

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